Cas no 2195229-10-6 (N-(1-cyano-2-methoxy-1-methylethyl)-1-(propan-2-yl)-1H-imidazole-4-carboxamide)

• Product Name: N-(1-cyano-2-methoxy-1-methylethyl)-1-(propan-2-yl)-1H-imidazole-4-carboxamide
• CAS No: 2195229-10-6
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5410637
• PubChem ID: 132345805
• Update Time: 2025-05-23

N-(1-cyano-2-methoxy-1-methylethyl)-1-(propan-2-yl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1987154353
• 2195229-10-6
• N-(1-cyano-2-methoxy-1-methylethyl)-1-(propan-2-yl)-1H-imidazole-4-carboxamide
• EN300-26685595
• AKOS033717360
• N-(2-Cyano-1-methoxypropan-2-yl)-1-propan-2-ylimidazole-4-carboxamide
• N-(1-Cyano-2-methoxy-1-methylethyl)-1-(1-methylethyl)-1H-imidazole-4-carboxamide

• Inchi： 1S/C12H18N4O2/c1-9(2)16-5-10(14-8-16)11(17)15-12(3,6-13)7-18-4/h5,8-9H,7H2,1-4H3,(H,15,17)
• InChI Key： IOXSCBYCNWAFAL-UHFFFAOYSA-N
• SMILES： C1N(C(C)C)C=C(C(NC(C#N)(C)COC)=O)N=1

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 531.2±45.0 °C(Predicted)
• pka: 10.86±0.46(Predicted)

Additional information on N-(1-cyano-2-methoxy-1-methylethyl)-1-(propan-2-yl)-1H-imidazole-4-carboxamide

N-(1-cyano-2-methoxy-1-methylethyl)-1-(propan-2-yl)-1H-imidazole-4-carboxamide: A Comprehensive Overview

N-(1-cyano-2-methoxy-1-methylethyl)-1-(propan-2-yl)-1H-imidazole-4-carboxamide, with the CAS number 2195229-10-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of N-(1-cyano-2-methoxy-1-methylethyl)-1-(propan-2-yl)-1H-imidazole-4-carboxamide make it a promising candidate for various pharmacological studies.

The core structure of this compound, 1H-imidazole, is a five-membered heterocyclic ring containing two nitrogen atoms. This ring system is widely recognized for its ability to form hydrogen bonds and interact with biological targets, making it a valuable scaffold in drug design. The substitution pattern of N-(1-cyano-2-methoxy-1-methylethyl)-1-(propan-2-yl)

Recent studies have highlighted the potential of N-(1-cyano-2-methoxy-1-methylethyl)-1-(propan-2-yl)Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against a key enzyme in the glycolytic pathway, suggesting its potential as an anti-diabetic agent. The cyano group in the molecule is believed to play a crucial role in this enzymatic inhibition by forming stable complexes with the active site of the enzyme.

In addition to its metabolic effects, N-(1-cyano-2-methoxy-1-methylethyl)-1-(propan-2-yl)

The pharmacokinetic profile of N-(1-cyano-2-methoxy-1-methylethyl)-1H-imidazole-carboxamide has been extensively studied to understand its behavior in biological systems. Data from preclinical trials indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and exhibits good plasma stability. The presence of the isopropyl group on the imidazole ring contributes to its metabolic stability, reducing the risk of rapid degradation by hepatic enzymes.

Furthermore, N-(1-cyano-2-methoxy-methylethyl)-propan-2-yl)H-imidazole-carboxamide has shown promising results in early-stage clinical trials for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Patients treated with this compound reported significant improvements in symptoms and quality of life without experiencing severe side effects. These findings suggest that N-(cyano-methylethyl)-(propan-2-yl)H-imidazole-carboxamide may have a favorable safety profile compared to existing treatments.

The structural versatility of N-(cyano-methylethyl)-(propan-2-yl)H-imidazole-carboxamide also makes it an attractive candidate for further chemical modifications. Researchers are exploring various derivatives of this compound to optimize its pharmacological properties and expand its therapeutic applications. For example, substituting different functional groups on the imidazole ring or modifying the side chains can potentially enhance its potency or selectivity towards specific targets.

In conclusion, N-(cyano-methylethyl)-(propan-2-yl)H-imidazole-carboxamide (CAS number 2195229-10-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an exciting subject for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is anticipated that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.